N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yloxy)ethyl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H21NO5/c1-22-15-5-2-14(3-6-15)4-9-19(21)20-10-11-23-16-7-8-17-18(12-16)25-13-24-17/h2-3,5-8,12H,4,9-11,13H2,1H3,(H,20,21)
• InChI Key: CJECWTVYTOZFGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCCOC2=CC3=C(C=C2)OCO3
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)-3-(4-methoxyphenyl)propanamide, also known as BMK-1, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BMK-1 is a member of the class of compounds known as benzodioxole derivatives, which have been studied extensively for their pharmacological properties.

Scientific Research Applications

Antimitotic Agents and Biological Activity

Research on related compounds has shown significant biological activities, including antimitotic effects. Chiral isomers of certain ethyl carbamates have been found active in several biological systems, with the S-isomer demonstrating more potency than the R-isomer. These studies suggest potential therapeutic applications in cancer treatment due to their ability to interfere with cell division (Temple & Rener, 1992).

Bioactive Constituents from Natural Sources

Compounds with similar structures have been isolated from natural sources, displaying various biological activities. For example, methyl 2-[propanamide-2'-methoxycarbonyl] benzoate, isolated from Jolyna laminarioides, showed chymotrypsin inhibitory activity and antimicrobial effects against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997).

Antioxidant and Anticancer Activity

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide have been synthesized and tested for their antioxidant and anticancer activities. Some of these compounds exhibited antioxidant activity superior to ascorbic acid and showed significant cytotoxic effects against human glioblastoma and triple-negative breast cancer cell lines, highlighting their potential as therapeutic agents (Tumosienė et al., 2020).

Amides from Natural Products

Amides derived from Capsicum annuum have been studied for their chemical structure and potential biological activities. Such studies contribute to the understanding of naturally occurring compounds and their applications in pharmaceutical sciences (Chen, Yeh, & Yang, 2011).

Chirality Control in Synthesis

Research on chirality control using chiral auxiliaries in the synthesis of amide enolates demonstrates the importance of stereochemistry in the biological activity of compounds. This area of study has implications for the development of drugs with targeted actions and reduced side effects (Kanemasa et al., 1995).